Cas no 1497089-86-7 ((5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine)
(5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolemethanamine, 5-cyclopropyl-N-methyl-
- (5-cyclopropyl-1,2-oxazol-4-yl)methyl](methyl)amine
- (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine
-
- Inchi: 1S/C8H12N2O/c1-9-4-7-5-10-11-8(7)6-2-3-6/h5-6,9H,2-4H2,1H3
- InChI Key: QPUNXLBMXWAOQO-UHFFFAOYSA-N
- SMILES: O1C(C2CC2)=C(CNC)C=N1
Experimental Properties
- Density: 1.126±0.06 g/cm3(Predicted)
- Boiling Point: 251.6±25.0 °C(Predicted)
- pka: 8.63±0.10(Predicted)
(5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C264471-100mg |
[(5-cyclopropyl-1,2-oxazol-4-yl)methyl](methyl)amine |
1497089-86-7 | 100mg |
$ 160.00 | 2022-04-01 | ||
| TRC | C264471-500mg |
[(5-cyclopropyl-1,2-oxazol-4-yl)methyl](methyl)amine |
1497089-86-7 | 500mg |
$ 635.00 | 2022-04-01 | ||
| TRC | C264471-1g |
[(5-cyclopropyl-1,2-oxazol-4-yl)methyl](methyl)amine |
1497089-86-7 | 1g |
$ 975.00 | 2022-04-01 |
(5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine
Research Brief on (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine (CAS: 1497089-86-7)
The compound (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine (CAS: 1497089-86-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine, which make it a promising scaffold for the design of novel bioactive molecules. The compound's oxazole core, combined with the cyclopropyl and methylamine substituents, contributes to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine via a multi-step process involving cyclopropanation and oxazole ring formation. The researchers reported a high yield and purity of the compound, which is critical for its further evaluation in biological assays.
In terms of biological activity, preliminary in vitro studies have shown that (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine exhibits moderate inhibitory effects against certain kinases implicated in cancer and inflammatory diseases. The compound's mechanism of action appears to involve competitive binding at the ATP-binding site of these kinases, as suggested by molecular docking simulations.
Further investigations into the pharmacokinetic properties of (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine revealed favorable absorption and distribution profiles in rodent models. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects, which are currently areas of active research.
The therapeutic potential of this compound is being explored in various disease models, with particular interest in its application for neurodegenerative disorders. A recent preprint study (2024) reported that derivatives of (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine showed neuroprotective effects in cellular models of Parkinson's disease, possibly through modulation of mitochondrial function.
In conclusion, (5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine represents a promising chemical entity with diverse biological activities. While current research is still in the early stages, the compound's unique structure and preliminary biological data warrant further investigation. Future studies should focus on structure-activity relationship optimization and in vivo efficacy evaluation to fully realize its therapeutic potential.
1497089-86-7 ((5-cyclopropyl-1,2-oxazol-4-yl)methyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)